5-[(4-Methylphenyl)sulfonyl]-2-phenyl-4-pyrimidinol

• IUPAC Name: 5-(4-methylphenyl)sulfonyl-2-phenyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C17H14N2O3S/c1-12-7-9-14(10-8-12)23(21,22)15-11-18-16(19-17(15)20)13-5-3-2-4-6-13/h2-11H,1H3,(H,18,19,20)
• InChI Key: AOOKFOWJLVWRFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CN=C(NC2=O)C3=CC=CC=C3
• Molecular Formula: C17H14N2O3S
• DSSTOX Substance ID: DTXSID601202247
• Molecular Weight: 326.4 g/mol
• CAS No.: 885949-45-1

Description

5-[(4-Methylphenyl)sulfonyl]-2-phenyl-4-pyrimidinol (5MSPP) is an organic compound with a variety of applications in scientific research. It is a structural analog of the well-known 5-fluorouracil (5-FU), a common chemotherapy drug, and is used in laboratory experiments as a model compound to study the mechanism of action of 5-FU. 5MSPP is a useful tool for scientists to investigate the biochemical and physiological effects of 5-FU, as well as to explore its advantages and limitations for lab experiments.

Scientific Research Applications

Synthesis and Chemical Properties

• Pd-Catalyzed C-C Bond-Forming Reactions : A study reported the facile synthesis of C-4 aryl pyrimidinone nucleoside analogues from O4-arylsulfonate derivatives of thymidine, highlighting the chemical versatility of sulfonate derivatives in nucleoside analog synthesis. This method's significance lies in its application in medicinal chemistry for the development of new drug molecules (Kang, De Clercq, & Lakshman, 2007).

• Intramolecular Cyclization for Heterocyclic Compounds : Another research focused on synthesizing 2,5-disubstituted pyrroles and pyrrolidines through intramolecular cyclization of keto sulfones, demonstrating the compound's utility in generating heterocyclic structures, which are pivotal in drug design and development (Benetti et al., 2002).

Biological Activities

• Antibacterial and Antitubercular Activities : A study synthesized novel thiazolo[3,2-a]pyrimidine derivatives and screened them for in vitro antibacterial and antitubercular activities, showing significant activities. This underscores the potential of sulfonamide derivatives in the development of new antimicrobial agents (Cai et al., 2016).

• Antiviral Activity : Research into novel sulfonic cytosine derivatives demonstrated their antiviral activity, indicating the importance of sulfonamide derivatives in creating antiviral drugs (Solomyannyi et al., 2019).

Material Science Applications

• Photochromic Gratings in Polymer Systems : Azo sulfonamide chromophores, similar in structure to "5-[(4-Methylphenyl)sulfonyl]-2-phenyl-4-pyrimidinol," were utilized in nonlinear optical materials. These materials showed promise for applications in optical data storage and photonic devices, demonstrating the compound's potential in material science (Kucharski, Ortyl, Janik, & Ahmadi-kandjani, 2010).